1H-Benzimidazole-2-ethanamine, 7-bromo-
Overview
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives, including 1H-Benzimidazole-2-ethanamine, 7-bromo-, often involves transition metal-catalyzed reactions, reductive cyclization reactions, and the formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of 1H-Benzimidazole-2-ethanamine, 7-bromo- consists of a benzimidazole ring attached to an ethanamine group. The benzimidazole ring is a bicyclic heterocycle consisting of fused benzene and imidazole rings .Chemical Reactions Analysis
Benzimidazole derivatives, including 1H-Benzimidazole-2-ethanamine, 7-bromo-, are known to undergo a variety of chemical reactions. For instance, they can participate in transition metal-catalyzed reactions and reductive cyclization reactions .Physical And Chemical Properties Analysis
1H-Benzimidazole-2-ethanamine, 7-bromo- is a solid compound with a molecular weight of 240.104. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the retrieved sources.Scientific Research Applications
Drug Discovery
This compound serves as a crucial building block in the development of new pharmaceuticals. Its structure is conducive to modifications that can lead to the discovery of novel therapeutic agents. For instance, benzimidazole derivatives are known for their antimicrobial properties . They have been used to create drugs that target a variety of pathogens, offering potential treatments for diseases that have become resistant to current medications.
Material Synthesis
In the field of material science, 1H-Benzimidazole-2-ethanamine, 7-bromo- is used as an intermediate in the synthesis of complex materials. It has applications in the creation of dyes and polymers due to its ability to act as a binding site for various molecules, which is essential for the development of new materials with specific properties .
Catalysis
Benzimidazole derivatives, including 1H-Benzimidazole-2-ethanamine, 7-bromo- , are known to be effective ligands in catalysis. They can facilitate a variety of chemical reactions, making them valuable for industrial processes that require precise and efficient catalysts .
Antimicrobial Research
The antimicrobial potential of benzimidazole compounds is significant. They have been studied for their efficacy against a range of microbial species, including bacteria and fungi. This makes them important candidates for the development of new antimicrobial agents .
Anticancer Research
Benzimidazole derivatives have shown promise in anticancer research. They can be designed to interact with specific cellular targets, potentially leading to the development of new cancer therapies .
Chemosensing
The compound’s structure allows it to be used in chemosensing applications. It can be engineered to detect the presence of specific chemicals, which is useful in environmental monitoring and the development of diagnostic tools .
Fluorescence Applications
Due to its electronic structure, 1H-Benzimidazole-2-ethanamine, 7-bromo- can be utilized in fluorescence applications. It can be part of compounds that emit light under certain conditions, which is valuable in imaging and analytical techniques .
Corrosion Science
In corrosion science, benzimidazole derivatives are used to develop inhibitors that protect materials from degradation. This application is crucial in extending the life of metals and alloys used in various industries .
Safety and Hazards
1H-Benzimidazole-2-ethanamine, 7-bromo- is not intended for human or veterinary use. It may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to handle this compound with appropriate protective equipment and to avoid breathing its dust, fume, gas, mist, vapors, or spray .
Mechanism of Action
Target of Action
Benzimidazole compounds are known to exhibit a wide range of biological activities, including antibacterial and anticancer effects, suggesting they may interact with multiple targets.
Mode of Action
Benzimidazole derivatives are known to interact with their targets, leading to changes in cellular processes
Biochemical Pathways
Benzimidazole compounds are known to influence various biochemical pathways due to their broad spectrum of biological activities
Result of Action
Benzimidazole compounds are known to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
2-(4-bromo-1H-benzimidazol-2-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrN3/c10-6-2-1-3-7-9(6)13-8(12-7)4-5-11/h1-3H,4-5,11H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOTQOYUBCRMCPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)N=C(N2)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Benzimidazole-2-ethanamine, 7-bromo- | |
CAS RN |
4507-68-0 |
Source
|
| Record name | 2-(4-bromo-1H-1,3-benzodiazol-2-yl)ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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